CAY10509
CAY10509
The actions of many clinical prostaglandins, including those used for estrous synchronization and for reduction of intraocular pressure, are mediated through the FP receptor. CAY10509 is an analog of PGF2α containing a thio-fluorobenzene substituent in the lower side chain. CAY10509 has an IC50 of about 30 nM when tested for binding to the recombinant human FP receptor.
Brand Name:
Vulcanchem
CAS No.:
1245699-47-1
VCID:
VC0052393
InChI:
InChI=1S/C23H35FO5S/c1-29-23(28)11-5-3-2-4-8-17-18(21(27)14-20(17)26)13-12-16(25)15-30-22-10-7-6-9-19(22)24/h6-7,9-10,16-18,20-21,25-27H,2-5,8,11-15H2,1H3
SMILES:
COC(=O)CCCCCCC1C(CC(C1CCC(CSC2=CC=CC=C2F)O)O)O
Molecular Formula:
C23H35FO5S
Molecular Weight:
442.586
CAY10509
CAS No.: 1245699-47-1
Reference Standards
VCID: VC0052393
Molecular Formula: C23H35FO5S
Molecular Weight: 442.586
CAS No. | 1245699-47-1 |
---|---|
Product Name | CAY10509 |
Molecular Formula | C23H35FO5S |
Molecular Weight | 442.586 |
IUPAC Name | methyl 7-[2-[4-(2-fluorophenyl)sulfanyl-3-hydroxybutyl]-3,5-dihydroxycyclopentyl]heptanoate |
Standard InChI | InChI=1S/C23H35FO5S/c1-29-23(28)11-5-3-2-4-8-17-18(21(27)14-20(17)26)13-12-16(25)15-30-22-10-7-6-9-19(22)24/h6-7,9-10,16-18,20-21,25-27H,2-5,8,11-15H2,1H3 |
Standard InChIKey | WXWNDRIOPFNYII-UHFFFAOYSA-N |
SMILES | COC(=O)CCCCCCC1C(CC(C1CCC(CSC2=CC=CC=C2F)O)O)O |
Description | The actions of many clinical prostaglandins, including those used for estrous synchronization and for reduction of intraocular pressure, are mediated through the FP receptor. CAY10509 is an analog of PGF2α containing a thio-fluorobenzene substituent in the lower side chain. CAY10509 has an IC50 of about 30 nM when tested for binding to the recombinant human FP receptor. |
Synonyms | 9α,11α,15R-trihydroxy-17-thiofluorophenoxy-17,18,19,20-tetranor-prostan-1-oic acid, methyl ester |
Reference | 1.Negishi, M.,Sugimoto, Y., and Ichikawa, A. Prostanoid receptors and their biological actions. Progress in Lipid Research 32, 417-434 (1993). |
PubChem Compound | 53393957 |
Last Modified | Nov 11 2021 |
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